Cas no 2549048-86-2 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridazine)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridazine
• CAS No: 2549048-86-2
• MF: C₁₈H₁₉F₃N₈
• MW: 404.392272233963
• CID: 5314776
• PubChem ID: 154883099
• Update Time: 2025-11-07

3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-[6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]pyridazine
• 2549048-86-2
• AKOS040710853
• F6619-7907
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridazine

• Inchi： 1S/C18H19F3N8/c1-12-9-13(2)29(26-12)16-4-3-15(24-25-16)27-5-7-28(8-6-27)17-10-14(18(19,20)21)22-11-23-17/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： WITUACSBFYWDIM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C2=CC=C(N=N2)N2C(C)=CC(C)=N2)CC1)(F)F

Computed Properties

• Exact Mass: 404.16847713g/mol
• Monoisotopic Mass: 404.16847713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.5±55.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridazine

3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridazine: A Comprehensive Overview

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridazine (CAS No: 2549048862) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and structural versatility. The molecule's structure is characterized by the presence of a pyridazine ring system, which serves as a central scaffold for attaching various functional groups, including a pyrazole moiety and a piperazine ring substituted with a trifluoromethyl group.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry due to their ability to modulate various cellular pathways and target key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridazine ring in this compound provides a rigid framework that enhances molecular stability and facilitates interactions with biological targets. The 3,5-dimethylpyrazole group attached to the pyridazine ring contributes to the molecule's lipophilicity, which is crucial for its absorption and bioavailability in vivo.

The piperazine ring in the compound is a well-known structural motif in drug design, often used to improve solubility and enhance binding affinity to target proteins. The substitution of the piperazine nitrogen with a 6-trifluoromethylpyrimidine group introduces additional electronic effects that can fine-tune the molecule's activity. The trifluoromethyl group is particularly valuable due to its electron-withdrawing properties, which can enhance the molecule's potency by stabilizing key intermediates during enzymatic reactions.

Recent advancements in synthetic chemistry have enabled the efficient construction of complex molecules like this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the synthesis process. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting kinases and other enzyme families implicated in disease progression. For instance, studies have demonstrated its ability to inhibit specific kinase pathways involved in cancer cell proliferation and metastasis. The trifluoromethyl group has been identified as a critical determinant of its selectivity, allowing it to distinguish between closely related targets.

The development of this compound represents a significant step forward in the design of next-generation therapeutics. Its unique combination of structural features makes it an attractive candidate for further exploration in clinical trials. As research continues, it is anticipated that this compound will pave the way for innovative treatments addressing unmet medical needs.